2-(4-Amino-phenyl)-3-[(benzyl-methyl-amino)-methyl]-7-(2,6-difluoro-benzyl)-5-isobutyryl-7H-thieno[2
2-(4-Amino-phenyl)-3-[(benzyl-methyl-amino)-methyl]-7-(2,6-difluoro-benzyl)-5-isobutyryl-7H-thieno[2
Brand Name:
Vulcanchem
CAS No.:
174072-26-5
VCID:
VC0068523
InChI:
InChI=1S/C33H31F2N3O2S/c1-20(2)30(39)26-19-38(18-24-27(34)10-7-11-28(24)35)33-29(31(26)40)25(17-37(3)16-21-8-5-4-6-9-21)32(41-33)22-12-14-23(36)15-13-22/h4-15,19-20H,16-18,36H2,1-3H3
SMILES:
CC(C)C(=O)C1=CN(C2=C(C1=O)C(=C(S2)C3=CC=C(C=C3)N)CN(C)CC4=CC=CC=C4)CC5=C(C=CC=C5F)F
Molecular Formula:
C33H31F2N3O2S
Molecular Weight:
571.7 g/mol
2-(4-Amino-phenyl)-3-[(benzyl-methyl-amino)-methyl]-7-(2,6-difluoro-benzyl)-5-isobutyryl-7H-thieno[2
CAS No.: 174072-26-5
Main Products
VCID: VC0068523
Molecular Formula: C33H31F2N3O2S
Molecular Weight: 571.7 g/mol
CAS No. | 174072-26-5 |
---|---|
Product Name | 2-(4-Amino-phenyl)-3-[(benzyl-methyl-amino)-methyl]-7-(2,6-difluoro-benzyl)-5-isobutyryl-7H-thieno[2 |
Molecular Formula | C33H31F2N3O2S |
Molecular Weight | 571.7 g/mol |
IUPAC Name | 2-(4-aminophenyl)-3-[[benzyl(methyl)amino]methyl]-7-[(2,6-difluorophenyl)methyl]-5-(2-methylpropanoyl)thieno[2,3-b]pyridin-4-one |
Standard InChI | InChI=1S/C33H31F2N3O2S/c1-20(2)30(39)26-19-38(18-24-27(34)10-7-11-28(24)35)33-29(31(26)40)25(17-37(3)16-21-8-5-4-6-9-21)32(41-33)22-12-14-23(36)15-13-22/h4-15,19-20H,16-18,36H2,1-3H3 |
Standard InChIKey | TTYJJHMUWWWXSO-UHFFFAOYSA-N |
SMILES | CC(C)C(=O)C1=CN(C2=C(C1=O)C(=C(S2)C3=CC=C(C=C3)N)CN(C)CC4=CC=CC=C4)CC5=C(C=CC=C5F)F |
Canonical SMILES | CC(C)C(=O)C1=CN(C2=C(C1=O)C(=C(S2)C3=CC=C(C=C3)N)CN(C)CC4=CC=CC=C4)CC5=C(C=CC=C5F)F |
Synonyms | 2-(4-Amino-phenyl)-3-[(benzyl-methyl-amino)-methyl]-7-(2,6-difluoro-benzyl)-5-isobutyryl-7H-thieno[2,3-b]pyridin-4-one |
PubChem Compound | 11541476 |
Last Modified | Nov 11 2021 |
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